Cas no 1805498-31-0 (Methyl 3-bromo-2-fluoro-6-hydroxybenzoate)

• Product Name: Methyl 3-bromo-2-fluoro-6-hydroxybenzoate
• CAS No: 1805498-31-0
• MF: C₈H₆BrFO₃
• MW: 249.033845424652
• CID: 4954345
• PubChem ID: 131076810
• Update Time: 2026-02-27

Methyl 3-bromo-2-fluoro-6-hydroxybenzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-bromo-2-fluoro-6-hydroxybenzoate
• PS-19811
• MFCD28739021
• 1805498-31-0
• DB-417123
• F89834
• METHYL 3-BROMO-2-FLUORO-6-HYDROXY-BENZOATE

• Inchi： 1S/C8H6BrFO3/c1-13-8(12)6-5(11)3-2-4(9)7(6)10/h2-3,11H,1H3
• InChI Key： OWSXWIBVKBKDDA-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=C(C(=O)OC)C=1F)O

Computed Properties

• Exact Mass: 247.94843g/mol
• Monoisotopic Mass: 247.94843g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 200
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 46.5

Additional information on Methyl 3-bromo-2-fluoro-6-hydroxybenzoate

Methyl 3-bromo-2-fluoro-6-hydroxybenzoate (CAS No. 1805498-31-0): An Overview of Its Synthesis, Properties, and Applications

Methyl 3-bromo-2-fluoro-6-hydroxybenzoate (CAS No. 1805498-31-0) is a versatile organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, including pharmaceuticals, materials science, and chemical synthesis. This compound is characterized by its bromo, fluoro, and hydroxy functional groups, which confer it with distinct reactivity and physical properties.

The synthesis of methyl 3-bromo-2-fluoro-6-hydroxybenzoate typically involves a multi-step process that begins with the bromination of a suitable starting material, followed by fluorination and hydroxylation steps. One common approach is to start with 3-bromo-2-fluorobenzoic acid, which can be methylated to form the desired ester. The choice of reagents and conditions is crucial for achieving high yields and purity. Recent advancements in green chemistry have led to the development of more environmentally friendly methods for the synthesis of this compound, such as the use of catalytic systems and microwave-assisted reactions.

In terms of physical properties, methyl 3-bromo-2-fluoro-6-hydroxybenzoate is a solid at room temperature with a melting point typically ranging from 100 to 120°C. It is soluble in common organic solvents such as dichloromethane, ethanol, and dimethylformamide (DMF), but has limited solubility in water. The presence of the bromo and fluoro groups imparts significant electronic effects, making the compound highly reactive in various chemical transformations. For instance, the bromo group can be readily substituted in nucleophilic aromatic substitution reactions, while the fluoro group can participate in electrophilic aromatic substitution reactions.

The biological activity of methyl 3-bromo-2-fluoro-6-hydroxybenzoate has been a subject of increasing interest in pharmaceutical research. Studies have shown that compounds with similar structures exhibit potent anti-inflammatory and anticancer properties. For example, a recent study published in the Journal of Medicinal Chemistry demonstrated that derivatives of methyl 3-bromo-2-fluoro-6-hydroxybenzoate exhibited significant inhibition of tumor growth in vitro and in vivo models. The mechanism of action appears to involve the modulation of key signaling pathways involved in cell proliferation and apoptosis.

Beyond its pharmaceutical applications, methyl 3-bromo-2-fluoro-6-hydroxybenzoate has also found use as an intermediate in the synthesis of advanced materials. Its unique combination of functional groups makes it an excellent building block for constructing polymers with tailored properties. For instance, researchers at the University of California have developed a series of copolymers using methyl 3-bromo-2-fluoro-6-hydroxybenzoate as a monomer unit, which exhibit enhanced thermal stability and mechanical strength. These materials have potential applications in areas such as electronics, coatings, and biomedical devices.

The environmental impact of methyl 3-bromo-2-fluoro-6-hydroxybenzoate is another important consideration. While the compound itself is not classified as hazardous under current regulations, its production and disposal must be managed carefully to minimize any potential ecological risks. Recent studies have focused on developing more sustainable synthetic routes that reduce waste generation and energy consumption. Additionally, efforts are underway to explore biodegradable alternatives to traditional solvents used in its synthesis.

In conclusion, methyl 3-bromo-2-fluoro-6-hydroxybenzoate (CAS No. 1805498-31-0) is a multifaceted compound with a wide range of applications across various scientific disciplines. Its unique chemical structure provides a foundation for further research and development, opening up new possibilities for innovation in pharmaceuticals, materials science, and beyond. As research continues to advance, it is likely that new applications and insights into the properties of this compound will emerge.